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Compound of Interest

Compound Name: 3-(Bromomethyl)benzoic acid

Cat. No.: B024203

An In-depth Technical Guide to 3-(Bromomethyl)benzoic Acid

Introduction

3-(Bromomethyl)benzoic acid, also known as a-bromo-m-toluic acid or 3-carboxybenzyl
bromide, is a bifunctional organic compound with the chemical formula CsH7BrO2.[1][2][3] It
serves as a versatile building block in organic synthesis, particularly in the fields of medicinal
chemistry, agrochemicals, and materials science.[1][4] The molecule's utility stems from its two
key functional groups: a carboxylic acid on the benzene ring and a reactive bromomethyl
group.[1][4] This guide provides a comprehensive overview of the key features, properties,
synthesis, and applications of 3-(Bromomethyl)benzoic acid for researchers, scientists, and
drug development professionals.

Molecular Properties and Structure

3-(Bromomethyl)benzoic acid is an off-white to white crystalline solid.[1] Its structure consists
of a benzoic acid core with a bromomethyl substituent at the meta-position. This arrangement
provides two distinct reactive sites, allowing for a range of chemical transformations. The
bromomethyl group is an excellent electrophile for nucleophilic substitution reactions, while the
carboxylic acid group can undergo esterification, amidation, or other reactions typical of
carboxylic acids.[1][5]

Chemical and Physical Data
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The key quantitative properties of 3-(Bromomethyl)benzoic acid are summarized in the table

below for easy reference.

Property Value Reference(s)

CAS Number 6515-58-8 [1][6]

Molecular Formula CsH7BroO: [1][2]

Molecular Weight 215.04 g/mol [11[2]
Off-white to white crystalline

Appearance _ [1]
solid

Melting Point 151-152 °C [1][4]

N ) Approximately 338 °C

Boiling Point ) [1][7]
(Predicted)
Approximately 1.635 g/cm3

Density PP ) Y g [11[7]
(Predicted)

. Soluble in Dimethyl sulfoxide

Solubility [1107]
(DMSO0), Methanol

Purity >98% (Typical) [1]

Synthesis of 3-(Bromomethyl)benzoic Acid

The most common laboratory-scale synthesis of 3-(Bromomethyl)benzoic acid involves the

radical bromination of the methyl group of m-toluic acid. This reaction is typically initiated by a

radical initiator and uses a brominating agent such as N-bromosuccinimide (NBS).

Experimental Protocol: Radical Bromination of m-Toluic

Acid

This protocol describes the synthesis of 3-(Bromomethyl)benzoic acid from m-toluic acid

using N-bromosuccinimide (NBS) and a radical initiator.

Materials:
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» m-Toluic acid

¢ N-bromosuccinimide (NBS)

o 2,2'-Az0-bis-(2-methylpropionitrile) (AIBN) or tert-butyl peroxybenzoate
o Anhydrous carbon tetrachloride (CCla)

o Water

e Sodium sulfate (NazS0a4)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 10
g (73.4 mmol) of m-toluic acid in 75 ml of anhydrous carbon tetrachloride.[8]

e To this solution, add 13.72 g (77.07 mmol) of N-bromosuccinimide and 0.2 g of 2,2'-azo-bis-
(2-methylpropionitrile).[8]

o Heat the reaction mixture to reflux for approximately 20 minutes.[8] An alternative method
involves heating the mixture to reflux overnight with tert-butyl peroxybenzoate as the initiator.

[6][°]

 After the reaction is complete (which can be monitored by TLC), cool the mixture and filter it
to remove the succinimide byproduct.[8]

e Wash the organic filtrate with 15 ml of water.[8]

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent in
vacuo.[8]

e The crude product can be recrystallized from carbon tetrachloride to yield the purified 3-
(Bromomethyl)benzoic acid.[8]

A reported yield for this reaction is approximately 80.5%.[8] The structure of the product can be
confirmed by *H NMR spectroscopy, with expected signals around & 7.93 (m, 2H), 7.43 (m,
2H), and 4.55 (s, 2H) in CDCIs.[9]
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Synthesis Pathway

The following diagram illustrates the synthesis of 3-(Bromomethyl)benzoic acid from m-toluic
acid via radical bromination.

m-Toluic Acid (N-Bromosuccinimide (NBS)) [tert—butylﬁggx(;/rbenzoatej

CCla, Reflux

Y

»| 3-(Bromomethyl)benzoic Acid):

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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